N-(2-morpholinopyrimidin-5-yl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-(2-morpholin-4-ylpyrimidin-5-yl)-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C16H15F3N4O2/c17-16(18,19)12-3-1-11(2-4-12)14(24)22-13-9-20-15(21-10-13)23-5-7-25-8-6-23/h1-4,9-10H,5-8H2,(H,22,24)
• InChI Key: SIKACYHGOVLIMN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=C(C=N2)NC(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C16H15F3N4O2
• Molecular Weight: 352.31 g/mol

Description

N-(2-morpholinopyrimidin-5-yl)-4-(trifluoromethyl)benzamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. It has been found to be effective in inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.

Scientific Research Applications

Synthesis and Derivative Development

N-(2-morpholinopyrimidin-5-yl)-4-(trifluoromethyl)benzamide and its derivatives serve as key intermediates in the synthesis of various heterocyclic compounds with potential biological activities. For example, they have been used as starting points for creating compounds with anti-inflammatory and analgesic properties, demonstrating significant inhibitory activity on cyclooxygenase-2 (COX-2), along with analgesic and anti-inflammatory effects in preclinical models (Abu‐Hashem et al., 2020).

Antiproliferative Activity

Derivatives of N-(2-morpholinopyrimidin-5-yl)-4-(trifluoromethyl)benzamide have been explored for their antiproliferative activities against various cancer cell lines. Research has shown that certain morpholino-triazinyl benzamides exhibit potent antiproliferative activities, with mechanisms involving the blockage of the PI3K/Akt/mTOR pathway, thereby inducing apoptosis in cancer cells (Wang et al., 2015).

Antifungal and Antimicrobial Properties

Compounds featuring the morpholino group, such as N-(morpholinothiocarbonyl) benzamide and their metal complexes, have been synthesized and evaluated for their antifungal activities against various pathogens. These studies have highlighted the potential of morpholino derivatives in the development of new antifungal agents, showing significant activity against specific strains (Weiqun et al., 2005).

Potential in Parkinson's Disease Imaging

Research into the use of morpholino derivatives for imaging in Parkinson's disease has led to the synthesis of compounds that could serve as PET agents. These developments are critical in advancing the diagnosis and understanding of neurodegenerative diseases, providing tools for non-invasive imaging of specific enzymes involved in Parkinson's disease (Wang et al., 2017).

Antitumor Activities

The exploration of benzimidazolyl-1,3,5-triazine and benzimidazolylpyrimidine derivatives, incorporating morpholine groups, has highlighted their antitumor activities across a range of human and murine cancer cell lines. These findings underscore the potential of these derivatives in cancer therapy, contributing to the development of new antitumor agents with minimal or no aromatase inhibitory activity (Matsuno et al., 2000).